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Compound of Interest

Compound Name: 1,9-Nonanedithiol

Cat. No.: B1202460

For Researchers, Scientists, and Drug Development Professionals

Abstract

This technical guide provides a comprehensive overview of 1,9-Nonanedithiol (CAS 3489-28-
9), a bifunctional alkanethiol crucial for various applications in materials science,
nanotechnology, and chemical synthesis. This document details its physicochemical properties,
synthesis routes, and key applications, with a particular focus on its role in the formation of self-
assembled monolayers (SAMs). Detailed experimental protocols, spectroscopic data
summaries, and graphical representations of core concepts are included to serve as a practical
resource for scientific and development professionals.

Physicochemical Properties

1,9-Nonanedithiol is an organic compound featuring a nine-carbon aliphatic chain terminated
by thiol (-SH) groups at both ends.[1] This structure allows it to act as a molecular linker,
binding to surfaces or other molecules.[1] At room temperature, it is a colorless to pale yellow
liquid with a strong, characteristic stench.[1][2] Due to its long hydrocarbon backbone, it has
limited solubility in water but is soluble in many organic solvents.[1]

Table 1: Physicochemical Properties of 1,9-Nonanedithiol

© 2025 BenchChem. All rights reserved. 1/6 Tech Support


https://www.benchchem.com/product/b1202460?utm_src=pdf-interest
https://www.benchchem.com/product/b1202460?utm_src=pdf-body
https://www.benchchem.com/product/b1202460?utm_src=pdf-body
https://cymitquimica.com/cas/3489-28-9/
https://cymitquimica.com/cas/3489-28-9/
https://cymitquimica.com/cas/3489-28-9/
https://www.fishersci.com/store/msds?partNumber=AAL07172&productDescription=keyword&vendorId=VN00024248&countryCode=US&language=en
https://cymitquimica.com/cas/3489-28-9/
https://www.benchchem.com/product/b1202460?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1202460?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Foundational & Exploratory

Check Availability & Pricing

Property Value Reference(s)
CAS Number 3489-28-9 [3]
Molecular Formula CoH20S2 [3]
Molecular Weight 192.39 g/mol [3]
Appearance Colorless to pale yellow liquid [1114]
Odor Strong, sulfurous, stench [1][2]
Boiling Point 284 °C (at 760 mmHg) [2][3]
Melting Point -17.5°C [5]
Density 0.952 g/mL (at 25 °C) [3114]
Refractive Index (n2°/D) 1.4999 [3][4]
Flash Point 102 °C (215.6 °F) - closed cup [3]

- Insoluble in water; soluble in
Solubility ] ] [1][5]
organic solvents and oils.

Synthesis and Reactivity

The synthesis of 1,9-Nonanedithiol can be achieved through several routes, commonly
involving nucleophilic substitution reactions. A prevalent method starts with a 1,9-dihaloalkane,
such as 1,9-dibromononane, which is reacted with a sulfur nucleophile. Another approach
involves the conversion of 1,9-nonanediol to its dibromide using hydrogen bromide, followed by
reaction with a sulfur source.[6][7]

A typical synthesis pathway involves the reaction of 1,9-dibromononane with a sulfur-containing
nucleophile like thiourea followed by hydrolysis, or more directly with reagents like sodium
hydrosulfide.[6] The thiol groups exhibit characteristic reactivity, most notably their strong
affinity for noble metal surfaces like gold and their susceptibility to oxidation, which can lead to
the formation of disulfide bonds.[1]
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Br-(CH2)e-Br ———  Nucleophilic Substitution HS-(CH2)e-SH

1,9-Dibromononane

P> 1 9-Nonanedithiol

2 NaSH
Sodium Hydrosulfide

@ Adsorption

v

2 NaBr
Sodium Bromide

Possible SAM Configurations

Looped
(Both thiols bind to surface)

Bridged / Standing
(One thiol binds, one is exposed)
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Preparation

1. Substrate Cleaning
(Rinse with H20, Ethanol; Dry with N2)

2. Solution Preparation
(1 mM 1,9-Nonanedithiol in Ethanol)

Assembly

3. Immersion
(Submerge substrate in thiol solution)

l

4. Incubation
(Seal and store for 18-24 hours at RT)

Post-Processing

5. Rinsing
(Rinse with fresh ethanol to remove physisorbed molecules)

'

6. Drying
(Dry under gentle N2 stream)

SAM-Coated Substrate Ready for Characterization/Use

Click to download full resolution via product page
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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